Cas no 1805204-88-9 (2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid
• CAS No: 1805204-88-9
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4888032
• Update Time: 2025-06-30

2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid

• Inchi： 1S/C8H7F2NO4/c1-15-4-2-3(8(13)14)11-5(6(4)12)7(9)10/h2,7,12H,1H3,(H,13,14)
• InChI Key： KBOCDLGJALSBBP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(=O)O)N=1)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1
• Topological Polar Surface Area: 79.6

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid

2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1805204-88-9, known as 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a methoxy group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of difluoromethyl substituents in modulating the pharmacokinetic properties of bioactive molecules. The presence of this group in 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid suggests that it may exhibit enhanced bioavailability and stability compared to its analogs. Additionally, the hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, which are crucial for interactions within biological systems.

The pyridine ring serves as a rigid framework that enhances the molecule's planarity and conjugation. This structural feature is particularly advantageous in applications requiring high electronic delocalization, such as in the development of advanced materials or sensors. Furthermore, the carboxylic acid group provides acidity and can act as a site for further functionalization, enabling the creation of derivatives with tailored properties.

Recent advancements in synthetic methodologies have made it possible to synthesize 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid with high efficiency and precision. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These innovations not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its ability to interact with biological targets through multiple functional groups makes it a valuable lead compound for developing new therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic disorders. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The hydroxy and methoxy groups play pivotal roles in determining the molecule's reactivity and selectivity. These groups can undergo various transformations, such as oxidation or alkylation, to generate derivatives with enhanced functionality. Such versatility underscores the importance of this compound as a building block in organic synthesis.

Moreover, the integration of computational chemistry tools has provided deeper insights into the molecular properties of 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic routes and predictive modeling for its interactions with biological systems.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylic acid (CAS No. 1805204-88-9) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is likely to contribute even more significantly to advancements in chemistry and beyond.